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Compound of Interest

Compound Name: 2-Chloro-4,5-dimethylphenol

Cat. No.: B075673 Get Quote

An In-depth Technical Guide to 2-Chloro-4,5-dimethylphenol

This technical guide provides a comprehensive overview of the physical and chemical

properties of 2-Chloro-4,5-dimethylphenol, tailored for researchers, scientists, and

professionals in drug development. The information is presented through structured data

tables, detailed experimental protocols, and logical diagrams to facilitate understanding and

application.

Chemical Identity and Structure
2-Chloro-4,5-dimethylphenol, also known as 6-chloro-3,4-xylenol, is a chlorinated and

methylated derivative of phenol. Its chemical structure consists of a benzene ring substituted

with a hydroxyl group, a chlorine atom, and two methyl groups at positions 2, 4, and 5,

respectively.

Table 1: Chemical Identifiers for 2-Chloro-4,5-dimethylphenol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b075673?utm_src=pdf-interest
https://www.benchchem.com/product/b075673?utm_src=pdf-body
https://www.benchchem.com/product/b075673?utm_src=pdf-body
https://www.benchchem.com/product/b075673?utm_src=pdf-body
https://www.benchchem.com/product/b075673?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075673?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

CAS Number 1124-04-5[1][2][3]

Molecular Formula C₈H₉ClO[1][2][3]

Molecular Weight 156.61 g/mol [2][4]

IUPAC Name 2-chloro-4,5-dimethylphenol[1][3]

Synonyms
Banol phenol, 2-chloro-4,5-xylenol, 6-chloro-3,4-

xylenol, 3,4-dimethyl-6-chlorophenol[1][3][4]

InChI Key PSOJLBXHRBFLLQ-UHFFFAOYSA-N[1][3]

SMILES CC1=CC(=C(C=C1C)Cl)O[1]

Physical Properties
The physical characteristics of 2-Chloro-4,5-dimethylphenol are summarized below. These

properties are crucial for handling, storage, and formulation development.

Table 2: Physical Properties of 2-Chloro-4,5-dimethylphenol

Property Value

Appearance
White to pale pink to cream crystals or

powder[5]

Melting Point 68.5 - 74.5 °C[5]

Boiling Point 237.0 ± 35.0 °C (Predicted)[4]

Solubility Insoluble in water[6]

Density 1.183 ± 0.06 g/cm³ (Predicted)[4]

Chemical and Spectroscopic Properties
This section details the chemical reactivity and spectroscopic data for 2-Chloro-4,5-
dimethylphenol.
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Table 3: Chemical Properties of 2-Chloro-4,5-dimethylphenol

Property Value / Description

pKa 8.92 ± 0.23 (Predicted)[4]

Reactivity

As a phenol, it is a weak acid and reacts with

strong bases.[7] It is incompatible with strong

oxidizing agents, strong bases, acid chlorides,

and acid anhydrides.[8][9]

Stability
The product is chemically stable under standard

ambient conditions (room temperature).[10]

Hazardous Reactions
No dangerous reactions are known under

normal conditions of use.[6]

Hazardous Decomposition

No dangerous decomposition products are

known.[6] Combustion may produce carbon

monoxide (CO), carbon dioxide (CO2), and

hydrogen chloride gas.[8][11]

Table 4: Summary of Available Spectral Data

Spectral Data Type Availability

Mass Spectrometry (MS) Data available[3]

Infrared Spectroscopy (IR) Data available[3]

¹H Nuclear Magnetic Resonance (¹H NMR) Data available[12]

¹³C Nuclear Magnetic Resonance (¹³C NMR) Data available[12]

Experimental Protocols
Synthesis of 2-Chloro-4,5-dimethylphenol
A common method for the synthesis of 2-Chloro-4,5-dimethylphenol involves the electrophilic

chlorination of 3,4-dimethylphenol (3,4-xylenol).
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Objective: To synthesize 2-Chloro-4,5-dimethylphenol by direct chlorination of 3,4-

dimethylphenol.

Materials:

3,4-Dimethylphenol

Chlorinating agent (e.g., Sulfuryl chloride, SO₂Cl₂)

Anhydrous solvent (e.g., Dichloromethane, Chloroform)

Lewis acid catalyst (optional, e.g., AlCl₃, FeCl₃)[13]

Methodology:

Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a reflux condenser connected to a gas trap (to neutralize HCl fumes),

dissolve 3,4-dimethylphenol in an anhydrous solvent.

Cooling: Cool the reaction mixture to 0-5 °C using an ice bath.

Addition of Chlorinating Agent: Add the chlorinating agent (e.g., sulfuryl chloride) dropwise to

the stirred solution over a period of 1-2 hours.[14] The molar ratio of 3,4-dimethylphenol to

the chlorinating agent is typically 1:1.

Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room

temperature and stir for an additional 2-4 hours, or until TLC analysis indicates the

consumption of the starting material.

Work-up: Quench the reaction by slowly adding water or a saturated sodium bicarbonate

solution. Separate the organic layer, wash it with brine, and dry it over anhydrous sodium

sulfate.

Purification: Remove the solvent under reduced pressure. The crude product can be purified

by recrystallization from a suitable solvent (e.g., hexane or ethanol/water mixture) or by

column chromatography on silica gel.

Figure 1: Synthesis Workflow
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Caption: General workflow for the synthesis of 2-Chloro-4,5-dimethylphenol.

Safety and Handling
2-Chloro-4,5-dimethylphenol is a hazardous substance and requires careful handling.

Table 5: Hazard Information
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Hazard Category GHS Classification Precautionary Statements

Acute Toxicity

Toxic if swallowed (Acute Tox.

3, H301)[6][15]. Toxic in

contact with skin (Acute Tox. 3,

H311)[6][15].

P264: Wash skin thoroughly

after handling.[15] P270: Do

not eat, drink or smoke when

using this product.[15]

P301+P310: IF SWALLOWED:

Immediately call a POISON

CENTER/doctor.[15]

Skin Corrosion/Irritation

Causes severe skin burns and

eye damage (Skin Corr. 1B,

H314)[6][15].

P260: Do not breathe dust.[15]

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.[15]

P303+P361+P353: IF ON

SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with

water/shower.[10]

Environmental Hazard

Toxic to aquatic life with long

lasting effects (Aquatic Chronic

2, H411)[6][15].

P273: Avoid release to the

environment.[15] P391: Collect

spillage.[10]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tight-sealing safety goggles.[8]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[8]

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

[8]

Storage: Store in a tightly closed container in a dry and well-ventilated place.[15] Keep locked

up or in an area accessible only to qualified or authorized persons.[15]
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This guide is intended for informational purposes for qualified professionals. Always refer to the

latest Safety Data Sheet (SDS) before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b075673#physical-and-chemical-properties-of-2-
chloro-4-5-dimethylphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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